Cas no 1824624-51-2 ((4-(Trifluoromethyl)oxazol-5-yl)methanol)

• Product Name: (4-(Trifluoromethyl)oxazol-5-yl)methanol
• CAS No: 1824624-51-2
• MF: C₅H₄F₃NO₂
• MW: 167.085971832275
• MDL: MFCD20275243
• CID: 4708957
• PubChem ID: 118993629
• Update Time: 2025-10-23

(4-(Trifluoromethyl)oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(Trifluoromethyl)oxazol-5-yl)methanol
• 1824624-51-2
• MFCD20275243
• AS-48318
• [4-(TRIFLUOROMETHYL)-1,3-OXAZOL-5-YL]METHANOL
• AKOS027335161
• F30344

• MDL： MFCD20275243
• Inchi： 1S/C5H4F3NO2/c6-5(7,8)4-3(1-10)11-2-9-4/h2,10H,1H2
• InChI Key： CZNDWSTXFINVTM-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)OC=N1)(F)F

Computed Properties

• Exact Mass: 167.01941286g/mol
• Monoisotopic Mass: 167.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 0.4

Additional information on (4-(Trifluoromethyl)oxazol-5-yl)methanol

(4-(Trifluoromethyl)oxazol-5-yl)methanol (CAS No. 1824624-51-2)

The compound (4-(Trifluoromethyl)oxazol-5-yl)methanol, identified by the CAS registry number 1824624-51-2, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and structural versatility. The presence of a trifluoromethyl group at the 4-position of the oxazole ring introduces additional functionality, making this compound particularly interesting for researchers and industry professionals alike.

Recent studies have highlighted the potential of (4-(Trifluoromethyl)oxazol-5-yl)methanol in drug discovery and material synthesis. Its structure allows for easy functionalization, enabling the creation of derivatives with tailored properties. For instance, researchers have explored its use as a precursor for synthesizing bioactive molecules, where the trifluoromethyl group contributes to enhanced stability and bioavailability. Additionally, its methanol group can be readily modified to introduce other functional groups, further expanding its utility.

In terms of synthesis, the preparation of (4-(Trifluoromethyl)oxazol-5-yl)methanol typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The starting materials often include readily available reagents such as aldehydes and amines, which are combined under specific conditions to form the oxazole ring. The introduction of the trifluoromethyl group is achieved through electrophilic substitution or other fluorination techniques, depending on the desired regiochemistry.

The compound's applications extend beyond pharmaceuticals. In materials science, it has been investigated as a building block for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it ideal for creating materials with enhanced mechanical and thermal properties. Furthermore, its fluorinated nature contributes to improved resistance against environmental factors such as UV radiation and moisture.

From an environmental perspective, (4-(Trifluoromethyl)oxazol-5-yl)methanol has shown moderate biodegradability under controlled laboratory conditions. However, its persistence in natural environments remains a topic of ongoing research. Regulatory agencies have classified it as a substance requiring careful handling due to its potential impact on aquatic ecosystems.

In conclusion, (4-(Trifluoromethyl)oxazol-5-yl)methanol is a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As advancements in synthetic methodologies continue to emerge, the potential for this compound to play an even greater role in these fields is expected to grow significantly.